Cas no 42079-78-7 (5-Methoxyflavone)

5-Methoxyflavone structure

Product Name:5-Methoxyflavone

CAS No:42079-78-7

MF:C₁₆H₁₂O₃

MW:252.264684677124

MDL:MFCD00016942

CID:89497

PubChem ID:160871467

Update Time:2025-04-18

5-Methoxyflavone Chemical and Physical Properties

Names and Identifiers

- 5-methoxy-2-phenyl-4-benzopyrone
- 5-Methoxyflavone
- 5-methoxy-2-phenylchromen-4-one
- METHOXYFLAVONE, 5-(RG)
- 5-methoxy-2-phenyl-4h-chromen-4-one
- 4H-1-Benzopyran-4-one, 5-methoxy-2-phenyl-
- 5-Methoxy-2-phenyl-chromen-4-one
- ST069360
- 5 - Methoxyflavone
- Oprea1_859852
- Oprea1_842256
- BIDD:ER0473
- ghl.PD_Mitscher_leg0.1155
- MEGxp0_001704
- XRQSPUXANRGDAV-UHFFFAOYSA-N
- BDBM50296862
- 5875AH
- AKO
- s4782
- CCG
- CHEBI:181154
- NCGC00142613-03
- ethyl4-(2-fluorophenyl)-2-methylpyrimidine-5-carboxylate
- NCGC00142613-01
- 42079-78-7
- NS00056780
- AKOS000599908
- CHEMBL16685
- EINECS 255-652-0
- SCHEMBL1629391
- BRD-K81383664-001-01-2
- NCGC00180810-01
- HY-107790
- DTXSID40194917
- CCG-208437
- M2365
- SR-05000002253-2
- ACon1_000175
- PD056554
- T72452
- MFCD00016942
- AS-62240
- CS-0030664
- SR-05000002253
- NCGC00142613-02
- FT-0620566
- DA-70233
- MDL： MFCD00016942
- Inchi： 1S/C16H12O3/c1-18-13-8-5-9-14-16(13)12(17)10-15(19-14)11-6-3-2-4-7-11/h2-10H,1H3
- InChI Key： XRQSPUXANRGDAV-UHFFFAOYSA-N
- SMILES： O1C(=CC(C2C(=CC=CC1=2)OC)=O)C1C=CC=CC=1

Computed Properties

Exact Mass: 252.07900
Monoisotopic Mass: 252.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 368
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.5
Topological Polar Surface Area: 35.5

Experimental Properties

Color/Form: powder
Density: 1,155g/cm
Melting Point: 130.0 to 134.0 deg-C
Boiling Point: 422.5°Cat760mmHg
Flash Point: 201.1°C
Refractive Index: 1,548
PSA: 39.44000
LogP: 3.46860
Solubility: Not determined

5-Methoxyflavone Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

5-Methoxyflavone Customs Data

HS CODE：2914509090
Customs Data：

China Customs Code:
2914509090

Overview:

2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

5-Methoxyflavone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019115585-5g	5-Methoxy-2-phenyl-4H-chromen-4-one	42079-78-7	95%	5g	$336.33	2023-09-01
DC Chemicals	DC20150-100 mg	5-Methoxyflavone	42079-78-7	>98%	100mg	$100.0	2022-02-28
DC Chemicals	DC20150-250 mg	5-Methoxyflavone	42079-78-7	>98%	250mg	$200.0	2022-02-28
DC Chemicals	DC20150-1 g	5-Methoxyflavone	42079-78-7	>98%	1g	$400.0	2022-02-28
MedChemExpress	HY-107790-10mM*1mLinDMSO	5-Methoxyflavone	42079-78-7	99.71%	10mM*1mLinDMSO	￥550	2022-03-28
MedChemExpress	HY-107790-25mg	5-Methoxyflavone	42079-78-7	99.97%	25mg	￥500	2025-04-16
TRC	M268523-25mg	5-Methoxyflavone	42079-78-7		25mg	$ 50.00	2022-06-04
TRC	M268523-50mg	5-Methoxyflavone	42079-78-7		50mg	$ 65.00	2022-06-04
TRC	M268523-250mg	5-Methoxyflavone	42079-78-7		250mg	$ 80.00	2022-06-04
Chemenu	CM285442-5g	5-Methoxy-2-phenyl-4H-chromen-4-one	42079-78-7	95%	5g	$311	2021-06-17

5-Methoxyflavone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:42079-78-7)5-Methoxyflavone；≥ 98.0%

Order Number:LE17407

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:16

Price ($):discuss personally

Email:18501500038@163.com

5-Methoxyflavone Related Literature

1. One-pot synthesis of 3-fluoroflavones via 1-(2-hydroxyphenyl)-3-phenylpropane-1,3-diones and selectfluor at room temperature

Rui Wang,Jie Han,Chenchen Li,Jie Zhang,Yong Liang,Tao Wang,Zunting Zhang Org. Biomol. Chem. 2018 16 2479
2. Flavonoids and their glycosides, including anthocyanins

Nigel C. Veitch,Renée J. Grayer Nat. Prod. Rep. 2011 28 1626
3. A comparative assessment of in vitro cytotoxic activity and phytochemical profiling of Andrographis nallamalayana J.L.Ellis and Andrographis paniculata (Burm. f.) Nees using UPLC-QTOF-MS/MS approach

Narender Goel,Rahul L. Gajbhiye,Moumita Saha,Chennuru Nagendra,Araveeti Madhusudhana Reddy,V. Ravichandiran,Krishna Das Saha,Parasuraman Jaisankar RSC Adv. 2021 11 35918
4. 438. Bromination and nitration of 5-hydroxyflavone

P. E. McCusker,Eva M. Philbin,T. S. Wheeler J. Chem. Soc. 1963 2374
5. Comparison of analytical techniques for the identification of bioactive compounds from natural products

?ukasz Cie?la,Ruin Moaddel Nat. Prod. Rep. 2016 33 1131

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